3-Ethyl-3-[(4-nitrophenoxy)methyl]oxetane

• CAS No.: 920973-74-6
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 3-ethyl-3-[(4-nitrophenoxy)methyl]oxetane
• InChI: InChI=1S/C12H15NO4/c1-2-12(7-16-8-12)9-17-11-5-3-10(4-6-11)13(14)15/h3-6H,2,7-9H2,1H3
• InChI Key: RSZGFXXJBKKLIE-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC1)COC2=CC=C(C=C2)[N+](=O)[O-]

Description

3-Ethyl-3-[(4-nitrophenoxy)methyl]oxetane is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoronitrobenzene (3.76 mL, 35.4 mmol) in DMSO (35 mL) at room temperature was added cesium carbonate (7.09 mL, 89.0 mmol) followed by 3-ethyl-3-oxetanemethanol (4.48 mL, 42.5 mmol). The mixture was heated to 70° C. for 2 hours. After cooling water was added and the resulting precipitate was filtered, washed with water, and dried in a vacuum oven to provide the title compound (8.28 g, 98% yield).